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Compound of Interest

Compound Name: Azido-PEG5-acid

Cat. No.: B605864

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Azido-PEG5-
acid, a hydrophilic bifunctional linker commonly utilized in bioconjugation and drug delivery
applications. The information is compiled from various safety data sheets and chemical
suppliers to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

Azido-PEGH5-acid is a water-soluble polyethylene glycol (PEG) derivative containing a terminal
azide group and a carboxylic acid. These functional groups allow for covalent attachment to
other molecules, making it a versatile tool in life sciences research.[1][2][3][4][5] The azide
group can react with alkynes, BCN, or DBCO through "Click Chemistry," while the carboxylic
acid can form stable amide bonds with primary amines using activators like EDC or HATU.
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Property

Value

Source

Chemical Formula

C13H25N307

BroadPharm, Chem-Impex,
BroadPharm SDS

Chem-Impex, BroadPharm,

Molecular Weight 335.35 g/mol (or 335.4)

BroadPharm SDS

BroadPharm, Chem-Impex,
CAS Number 1425973-16-5

BroadPharm SDS
Appearance Colorless to light yellow liquid Chem-Impex, ChemicalBook
Purity > 97% or 98% Chem-Impex, BroadPharm
Solubility Soluble in water BroadPharm, ChemicalBook

Safety and Handling Precautions

Proper handling of Azido-PEG5-acid is crucial to ensure personnel safety and maintain the

integrity of the compound. The following precautions are based on standard laboratory safety

protocols and information from supplier safety data sheets.

A comprehensive set of PPE should be worn at all times when handling Azido-PEG5-acid to

minimize exposure.

PPE

Specification

Rationale

Eye Protection

Safety goggles with side-
shields

Protects eyes from splashes.

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact.

Body Protection

Impervious clothing (e.g., lab

coat)

Protects skin from

contamination.

Respiratory Protection

Suitable respirator

Required when handling the
substance outside of a fume
hood or if aerosol formation is

possible.
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Engineering controls are the primary line of defense in minimizing exposure to hazardous

chemicals.
Control Specification Rationale
Use only in a chemical fume
o hood or an area with ) ) )
Ventilation Reduces the risk of inhalation.

appropriate exhaust

ventilation.

Provides immediate

Accessible safety shower and

Safety Stations ]
eye wash station

decontamination in case of

accidental exposure.

Aspect

Precaution

Safe Handling

Avoid contact with skin, eyes, and inhalation of
any dust, vapors, or mist. Do not eat, drink, or
smoke in the handling area. Wash hands

thoroughly after handling.

Storage Conditions

Store in a tightly sealed container in a cool, well-
ventilated area. Recommended storage
temperature is -20°C for long-term stability.
Keep away from direct sunlight and sources of

ignition.

Incompatible Materials

Strong acids/alkalis and strong

oxidizing/reducing agents.

Emergency Procedures

In the event of an accidental exposure or spill, the following first-aid and cleanup measures

should be implemented immediately.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Situation

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, separating the
eyelids with fingers. Seek medical attention if

irritation persists.

Skin Contact

Immediately wash the affected area with plenty
of soap and water while removing contaminated
clothing. Seek medical attention if irritation

OcCcurs.

Remove the individual to fresh air. If symptoms

Inhalation persist or in severe cases, seek medical
attention.
Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or Poison Control

Center.

Accidental Spill

Use personal protective equipment. Absorb the
spill with an inert material such as sand or
vermiculite. Collect the material into a closed
container for disposal. Decontaminate the area
by scrubbing with alcohol. Prevent the material

from entering drains or water courses.

Stability and Reactivity
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Aspect Information

No specific reactivity data is available, but it is
known to react with alkynes, BCN, and DBCO

Reactivity o ) ] ] ] )
via its azide group, and with primary amines via
its carboxylic acid group.

Chemical Stability Stable under recommended storage conditions.

Hazardous Reactions No data available on hazardous reactions.

Conditions to Avoid Heat, flames, and sparks.

May decompose under fire conditions to emit

Hazardous Decomposition Products ]
toxic fumes.

Experimental Protocols and Workflows

While specific experimental protocols for Azido-PEG5-acid are not detailed in the safety data
sheets, a general workflow for its use in a bioconjugation reaction ("Click Chemistry") is
provided below. This represents a common application for this type of molecule.

The following diagram illustrates a typical experimental workflow for conjugating Azido-PEG5-
acid to a protein containing a terminal alkyne.
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General Experimental Workflow for Bioconjugation
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Caption: A generalized workflow for a bioconjugation reaction using Azido-PEG5-acid.
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The following diagram outlines the logical flow of actions and considerations for safely handling
a chemical like Azido-PEG5-acid in a laboratory setting.

Chemical Handling Safety Workflow

(Read and Understand the Safety Data Sheet (SDSD

i

GVear Appropriate Personal Protective Equipment (PPED

i

Use Engineering Controls (e.g., Fume Hood)

i

Handle the Chemical Following Safe Practices

— |
( )

(Dispose of Waste Properla Gollow Spill Cleanup Procedure)
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Caption: A logical workflow for the safe handling of laboratory chemicals.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations. It
is recommended to arrange for disposal by a licensed disposal company. Do not allow the
material to enter drains or water courses.

This technical guide is intended for informational purposes and should be used in conjunction
with the official Safety Data Sheet provided by the supplier. Always prioritize safety and follow
established laboratory protocols when working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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